4-chloro-N-[(2-chlorophenyl)carbamothioyl]-1,3-dimethyl-1H-pyrazole-5-carboxamide

• Molecular Formula: C13H12Cl2N4OS
• Molecular Weight: 343.2 g/mol
• IUPAC Name: 4-chloro-N-[(2-chlorophenyl)carbamothioyl]-2,5-dimethylpyrazole-3-carboxamide
• InChI: InChI=1S/C13H12Cl2N4OS/c1-7-10(15)11(19(2)18-7)12(20)17-13(21)16-9-6-4-3-5-8(9)14/h3-6H,1-2H3,(H2,16,17,20,21)
• InChI Key: IDJIMBRFAPOPQL-UHFFFAOYSA-N
• SMILES: CC1=NN(C(=C1Cl)C(=O)NC(=S)NC2=CC=CC=C2Cl)C

Description

4-chloro-N-[(2-chlorophenyl)carbamothioyl]-1,3-dimethyl-1H-pyrazole-5-carboxamide, also known as CCT 137690, is a small molecule inhibitor of the protein kinase CHK1. The CHK1 protein kinase plays a crucial role in the DNA damage response pathway, which is critical for maintaining genomic stability. The inhibition of CHK1 has been shown to have potential applications in cancer therapy.

Mechanism of Action

4-chloro-N-[(2-chlorophenyl)carbamothioyl]-1,3-dimethyl-1H-pyrazole-5-carboxamide 137690 works by inhibiting the CHK1 protein kinase, which is involved in the DNA damage response pathway. CHK1 is activated in response to DNA damage and helps to prevent the replication of damaged DNA. Inhibition of CHK1 leads to the accumulation of DNA damage, which can result in cell death.
Biochemical and Physiological Effects:
4-chloro-N-[(2-chlorophenyl)carbamothioyl]-1,3-dimethyl-1H-pyrazole-5-carboxamide 137690 has been shown to induce DNA damage and cell death in cancer cells. In addition, it has been shown to have minimal effects on normal cells. This selectivity makes 4-chloro-N-[(2-chlorophenyl)carbamothioyl]-1,3-dimethyl-1H-pyrazole-5-carboxamide 137690 a promising candidate for cancer therapy.

Advantages and Limitations for Lab Experiments

One advantage of using 4-chloro-N-[(2-chlorophenyl)carbamothioyl]-1,3-dimethyl-1H-pyrazole-5-carboxamide 137690 in lab experiments is its selectivity for cancer cells. This allows for the study of its effects on cancer cells without significant harm to normal cells. One limitation is that 4-chloro-N-[(2-chlorophenyl)carbamothioyl]-1,3-dimethyl-1H-pyrazole-5-carboxamide 137690 has not yet been tested in clinical trials, so its efficacy and safety in humans are not yet fully understood.

Future Directions

There are several potential future directions for research involving 4-chloro-N-[(2-chlorophenyl)carbamothioyl]-1,3-dimethyl-1H-pyrazole-5-carboxamide 137690. One area of interest is the development of combination therapies involving 4-chloro-N-[(2-chlorophenyl)carbamothioyl]-1,3-dimethyl-1H-pyrazole-5-carboxamide 137690 and other cancer therapies. Another area of interest is the study of the effects of 4-chloro-N-[(2-chlorophenyl)carbamothioyl]-1,3-dimethyl-1H-pyrazole-5-carboxamide 137690 on different types of cancer cells. Finally, the development of more potent and selective CHK1 inhibitors is an ongoing area of research.

Synthesis Methods

The synthesis of 4-chloro-N-[(2-chlorophenyl)carbamothioyl]-1,3-dimethyl-1H-pyrazole-5-carboxamide 137690 involves the reaction of 4-chloro-1,3-dimethyl-5-(trifluoromethyl)pyrazole with 2-chlorobenzoyl isothiocyanate in the presence of potassium carbonate in acetonitrile. The resulting product is then purified by column chromatography to yield 4-chloro-N-[(2-chlorophenyl)carbamothioyl]-1,3-dimethyl-1H-pyrazole-5-carboxamide 137690.

Scientific Research Applications

4-chloro-N-[(2-chlorophenyl)carbamothioyl]-1,3-dimethyl-1H-pyrazole-5-carboxamide 137690 has been extensively studied in preclinical cancer models as a potential therapeutic agent. It has been shown to sensitize cancer cells to DNA-damaging agents such as radiation and chemotherapy. In addition, 4-chloro-N-[(2-chlorophenyl)carbamothioyl]-1,3-dimethyl-1H-pyrazole-5-carboxamide 137690 has been shown to have synergistic effects when used in combination with other cancer therapies.